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Adaptive Design Optimization (ADO) is a sophisticated statistical methodology for designing "smart"

experiments. Its core function is to dynamically adjust the design variables (e.g., stimulus properties,

treatment levels) in real-time based on data from previous trials [1].

The goal is to make experiments maximally informative and highly efficient, which can accelerate scientific

discovery while saving time and resources [1]. The following table contrasts it with a more traditional

experimental approach.

Feature Traditional OFAT Approach
Adaptive Design Optimization
(ADO)

Core
Methodology

Varies one factor at a time (OFAT), holding

others constant [2]

Simultaneously varies multiple factors

based on real-time data analysis [1]

Efficiency Low; requires many experimental runs,

can be time-consuming and costly [2]

High; aims to extract maximum

information from a minimal number of
runs [1]

Handling
Interactions

Poor; fails to capture interaction effects
between factors, which can lead to

misleading conclusions [2]

Excellent; specifically designed to
identify and study interactions

between factors [2]

Experimental
Flexibility

Static, fixed design chosen before the

experiment begins [1]

Dynamic; the design evolves on-the-

fly in response to incoming data [1]
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Feature Traditional OFAT Approach
Adaptive Design Optimization
(ADO)

Primary
Application

Simple, preliminary investigations [2] Complex systems, model

discrimination, and parameter
estimation [1]

ADO Experimental Workflow

The power of ADO comes from a continuous, automated cycle of proposing designs, collecting data, and

updating knowledge. The flowchart below illustrates this core workflow.
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Start: Specify Competing
Models or Hypotheses

Define Prior Beliefs
(Parameter Distributions)

Propose Optimal Design
(Maximizes Expected Information)

Run Experiment with
Proposed Design

Collect New Data

Update Beliefs
(Bayesian Inference)

Sufficient Evidence
Achieved?

No

End: Conclude on Models
or Parameters

Yes
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This workflow visualizes the core loop of ADO. It begins with specifying the scientific models in

competition and prior beliefs about them. An optimal design is calculated and the experiment is run. The new

data collected is then used to update beliefs, typically via Bayesian inference. This cycle repeats until the

evidence is sufficient to distinguish between the models or precisely estimate parameters [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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